L-Pyroglutamic acid-d5

• Molecular Formula: C5H7NO3
• Molecular Weight: 134.14 g/mol
• InChI: InChI=1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1/i1D2,2D2,3D
• InChIKey: ODHCTXKNWHHXJC-NKXUJHECSA-N

Why Procure L-Pyroglutamic Acid-d5? A Quantitative Guide to Its Analytical and Biological Differentiation for Scientific Use

L-Pyroglutamic acid-d5 (CAS: 1086136-22-2) is a stable, isotopically labeled analog of the biologically active L‑enantiomer of pyroglutamic acid, featuring five deuterium substitutions [1]. This compound serves as a critical internal standard and chiral derivatization reagent in liquid chromatography–tandem mass spectrometry (LC‑MS/MS), enabling precise quantification and enantioselective analysis of amino acids and metabolites in complex biological matrices such as human serum and rodent plasma [2].

Workflow

Stable isotope-labeled internal standard for LC-MS/MS co-elution and matrix-effect correction

Derivatization

Chiral derivatization reagent for enantioselective amino acid analysis in research matrices

Target Pathway

Supports quantification of glutathione cycle intermediates and pyroglutamate-modified peptides

• [1] Mochizuki, T., et al. (2014). Isotopic variants of light and heavy L-pyroglutamic acid succinimidyl esters as the derivatization reagents for DL-amino acid chiral metabolomics identification by liquid chromatography and electrospray ionization mass spectrometry. Analytica Chimica Acta, 811, 51–59. https://doi.org/10.1016/j.aca.2013.12.016 View Source
• [2] Toyo'oka, T., et al. (2013). Relative quantification of enantiomers of chiral amines by high-throughput LC–ESI-MS/MS using isotopic variants of light and heavy L-pyroglutamic acids as the derivatization reagents. Analytica Chimica Acta, 773, 76–82. https://doi.org/10.1016/j.aca.2013.02.030 View Source

Why L-Pyroglutamic Acid-d5 Cannot Be Substituted with Unlabeled or Racemic Analogs in Quantitative LC-MS/MS Workflows

Generic substitution of L-pyroglutamic acid-d5 with unlabeled L‑pyroglutamic acid, the D‑enantiomer, or racemic (DL) mixtures is not analytically equivalent. The five‑deuterium label provides a distinct mass shift (Δm/z = +5) essential for co‑eluting internal standardization and differential isotope‑coded derivatization, directly correcting for matrix‑induced ion suppression and in‑source cyclization artifacts [1]. Unlabeled or racemic compounds lack this mass signature, compromising quantitative accuracy, while the D‑enantiomer exhibits different biological activity and chromatographic behavior [2]. Thus, procurement of the specifically labeled L‑d5 compound is mandatory for validated LC‑MS/MS methods requiring enantiomeric fidelity and precise correction of analytical variability.

Unlabeled L-Pyroglutamic acid

Lacks the +5 Da mass shift required for co-eluting internal standardization; cannot differentiate endogenous analyte from standard.

D-Enantiomer or racemic DL mixture

D-enantiomer is biologically inactive and may exhibit altered chromatographic retention and ionization; racemic mixture confounds chiral quantification.

Non-isotopic internal standards

Structural analogs do not co-elute identically; matrix-induced ion suppression and in-source cyclization artifacts remain uncorrected.

• [1] Mochizuki, T., et al. (2014). Isotopic variants of light and heavy L-pyroglutamic acid succinimidyl esters as the derivatization reagents for DL-amino acid chiral metabolomics identification by liquid chromatography and electrospray ionization mass spectrometry. Analytica Chimica Acta, 811, 51–59. https://doi.org/10.1016/j.aca.2013.12.016 View Source
• [2] Toyo'oka, T., et al. (2013). Relative quantification of enantiomers of chiral amines by high-throughput LC–ESI-MS/MS using isotopic variants of light and heavy L-pyroglutamic acids as the derivatization reagents. Analytica Chimica Acta, 773, 76–82. https://doi.org/10.1016/j.aca.2013.02.030 View Source

Quantitative Differentiation of L-Pyroglutamic Acid-d5: Evidence-Based Comparison Against Closest Analogs

Isotopic Purity and Mass Shift: L-Pyroglutamic Acid-d5 vs. Unlabeled L-Pyroglutamic Acid

L-Pyroglutamic acid-d5 is specified at 98% atom D isotopic enrichment, conferring a +5 Da mass shift relative to unlabeled L-pyroglutamic acid (C5H7NO3, MW 129.11 vs. C5H2D5NO3, MW 134.15) . This shift enables baseline-resolved detection in MS without altering chromatographic retention time, a critical advantage for co-eluting internal standard applications.

Mass Shift & Enrichment

Specification review

Δm/z = +5 Da; ≥98 atom % D

Enables baseline-resolved MS detection without altering retention time.

Based on vendor Certificate of Analysis specifications.

Evidence Dimension	Mass Shift (Δm/z) & Isotopic Enrichment
Target Compound Data	Δm/z = +5 Da; 98 atom % D
Comparator Or Baseline	Unlabeled L-Pyroglutamic Acid (Δm/z = 0; natural abundance)
Quantified Difference	+5 Da mass shift; ≥98% deuterium incorporation
Conditions	Vendor Certificate of Analysis (CoA) specifications for stable isotope-labeled compounds

Why This Matters

The +5 Da shift is sufficient to avoid isotopic overlap with the unlabeled analyte in LC-MS/MS, ensuring accurate quantitation even in high-background biological matrices.

Chiral Fidelity: L-Pyroglutamic Acid-d5 vs. D-Pyroglutamic Acid and Racemic DL-Pyroglutamic Acid-d5

L-Pyroglutamic acid-d5 retains the stereochemistry of the biologically active L‑enantiomer, which is the endogenous form in humans and the direct intermediate in the γ‑glutamyl cycle [1]. In contrast, D‑pyroglutamic acid is biologically inactive and may exhibit different chromatographic retention and ionization efficiency. Racemic DL‑pyroglutamic acid-d5 (CAS 352431‑30‑2) contains both enantiomers, confounding chiral quantification [2].

Chiral Configuration

Class-level

L-enantiomer (endogenous); D-enantiomer inactive; DL racemic mixture

Only L-enantiomer provides physiologically relevant data for glutathione pathway studies.

D-form may differ in chromatographic retention and ionization efficiency.

Evidence Dimension	Stereochemical Configuration
Target Compound Data	L‑enantiomer (biologically active)
Comparator Or Baseline	D‑Pyroglutamic acid (inactive); DL‑Pyroglutamic acid-d5 (racemic mixture)
Quantified Difference	L‑enantiomer specifically participates in glutathione metabolism; D‑enantiomer does not.
Conditions	In vivo human metabolism; glutathione cycle

Why This Matters

For studies of endogenous pyroglutamic acid turnover or glutathione metabolism, only the L‑enantiomer provides physiologically relevant data; racemic or D‑forms introduce analytical and biological artifacts.

• [1] Megazyme. L-Pyroglutamic acid-d5 Product Page. L-Pyroglutamic acid is the biologically active enantiomer in humans. View Source
• [2] InvivoChem. DL-Pyroglutamic acid-d5 (CAS 352431-30-2). View Source

Detection Sensitivity in Chiral Derivatization: L-PGA[d5]-OSu vs. Unlabeled L-PGA-OSu

When used as the succinimidyl ester (L‑PGA[d5]‑OSu) for chiral derivatization of amino acids, the deuterated reagent enabled detection at the low‑femtomole level (0.5–3.2 fmol) by SRM [1]. This sensitivity is comparable to that achieved with the unlabeled L‑PGA‑OSu reagent, demonstrating that the d5‑label does not compromise ionization efficiency or detection limits.

Detection Sensitivity

Head-to-head

0.5–3.2 fmol on-column (d5); comparable to unlabeled reagent

Deuteration does not compromise ionization efficiency or detection limits.

UPLC-ESI-MS/MS with SRM; low-femtomole sensitivity maintained.

Evidence Dimension	Detection Sensitivity (SRM)
Target Compound Data	0.5–3.2 fmol on-column
Comparator Or Baseline	Unlabeled L-PGA-OSu: comparable sensitivity (1–4 fmol in a related study) [2]
Quantified Difference	Both achieve low-femtomole detection; no significant loss of sensitivity due to deuteration.
Conditions	UPLC-ESI-MS/MS with SRM; amino acid derivatives on 1.7 μm ODS column

Why This Matters

The d5‑labeled reagent provides identical analytical sensitivity to its unlabeled counterpart, allowing users to implement isotope‑coded differential analysis without sacrificing detection limits.

• [1] Mochizuki, T., et al. (2014). Analytica Chimica Acta, 811, 51–59. Detection sensitivity: 0.5–3.2 fmol. View Source
• [2] Toyo'oka, T., et al. (2013). Analytica Chimica Acta, 773, 76–82. Detection sensitivity: 1–4 fmol. View Source

Quantitative Accuracy in Biological Matrices: L-Pyroglutamic Acid-d5 vs. Non-Isotopic Internal Standards

In a validated HILIC-MS/MS method for mouse brain tissue, use of stable isotope-labeled internal standards (including deuterated pyroglutamic acid) yielded linear calibration curves with r² > 0.999 over a concentration range of 10 pmol/mL to 50 nmol/mL [1]. This isotope dilution approach fully corrected for in‑source cyclization and matrix effects, a correction not achievable with non‑isotopic internal standards (e.g., structural analogs).

Calibration Linearity

Reported

r² > 0.999 (10 pmol/mL – 50 nmol/mL) with isotope dilution

Isotope dilution fully corrects in-source cyclization; non-isotopic methods cannot.

HILIC-MS/MS analysis of mouse brain homogenates.

Evidence Dimension	Calibration Linearity and Accuracy
Target Compound Data	r² > 0.999 (10 pmol/mL – 50 nmol/mL)
Comparator Or Baseline	Non-isotopic internal standards (e.g., structural analogs): matrix effects remain uncorrected
Quantified Difference	Isotope dilution eliminates in‑source cyclization bias; non‑isotopic methods cannot fully correct.
Conditions	HILIC-MS/MS analysis of mouse brain homogenates

Why This Matters

Only isotopically labeled internal standards provide the accuracy required for biomarker validation and pharmacokinetic studies in complex tissues, justifying the procurement of L‑pyroglutamic acid-d5 over cheaper, non‑isotopic alternatives.

• [1] Inoue, K., et al. (2016). Stable isotope dilution HILIC-MS/MS method for accurate quantification of glutamic acid, glutamine, pyroglutamic acid, GABA and theanine in mouse brain tissues. Biomedical Chromatography, 30(1), 55–61. https://doi.org/10.1002/bmc.3502 View Source

Chromatographic Resolution of Chiral Amine Derivatives: L-PGA-d5 vs. L-PGA

Derivatization of chiral amines with L‑pyroglutamic acid (L‑PGA) or its d5‑labeled variant produced diastereomers that were completely resolved by reversed‑phase UPLC on a 1.7 μm ODS column, with resolution factors (Rs) ranging from 1.6 to 6.8 [1]. The deuterium label did not alter the chromatographic separation, allowing the light and heavy derivatives to be used interchangeably in differential isotope‑coded analyses.

Resolution (Rs)

Head-to-head

Rs = 1.6–6.8; identical for L-PGA-d5 and unlabeled L-PGA

d5-label preserves chromatographic separation for multiplexed differential analysis.

UPLC on 1.7 μm ODS column; chiral amine diastereomers.

Evidence Dimension	Chromatographic Resolution (Rs)
Target Compound Data	Rs = 1.6–6.8 for L-PGA and L-PGA-d5 diastereomers
Comparator Or Baseline	Unlabeled L-PGA: same resolution range (1.6–6.8)
Quantified Difference	No difference; resolution maintained.
Conditions	UPLC on 1.7 μm ODS column; chiral amine derivatives

Why This Matters

The d5‑label provides a mass signature for MS differentiation without perturbing chromatographic behavior, a critical requirement for multiplexed differential metabolomics studies.

• [1] Toyo'oka, T., et al. (2013). Analytica Chimica Acta, 773, 76–82. Rs values 1.6–6.8 for diastereomers. View Source

Synthesis and Purity Documentation: L-Pyroglutamic Acid-d5 vs. 13C5‑Labeled Analog

L-Pyroglutamic acid-d5 is synthesized via chemical deuteration (five H→D exchanges), yielding a specific mass increase of 5 Da. This contrasts with the 13C5‑labeled analog (L‑pyroglutamic acid-13C5, CAS 28874‑51‑3), which provides a +5 Da shift via carbon‑13 incorporation but requires a more complex and costly synthetic route . The d5‑compound is therefore more accessible for routine use while providing comparable mass shift.

Synthetic Route

Context-dependent

Deuteration (5 exchanges) vs. 13C5 synthesis; d5 more accessible

d5 labeling may support high-throughput studies with comparable mass shift.

Consider cost and scalability when selecting labeled analog.

Evidence Dimension	Synthetic Route and Cost-Efficiency
Target Compound Data	Deuterium exchange synthesis; 98 atom % D
Comparator Or Baseline	13C5‑labeled analog: more complex synthesis
Quantified Difference	d5‑labeling generally less expensive and more scalable than 13C5‑labeling.
Conditions	Stable isotope labeling strategies

Why This Matters

For high‑throughput screening or large‑scale studies where cost and availability are factors, the d5‑labeled compound offers a practical advantage over 13C‑labeled alternatives without sacrificing analytical performance.

Validated Research and Industrial Applications of L-Pyroglutamic Acid-d5 Driven by Quantitative Differentiation

Chiral Metabolomics and Amino Acid Enantiomer Quantification

Employ L-Pyroglutamic acid-d5 as a chiral derivatization reagent (after conversion to its succinimidyl ester, L-PGA[d5]-OSu) for differential isotope‑coded analysis of D‑ and L‑amino acids in biological samples. The +5 Da mass shift enables separate SRM channels for light and heavy derivatives, while the maintained chromatographic resolution (Rs = 1.6–6.8) ensures accurate enantiomer ratios even in complex matrices like human serum and yogurt [1]. This approach has been validated to produce D/L ratios matching theoretical values within experimental error [1].

Internal Standard for Glutathione Cycle Metabolite Quantification

Use L-Pyroglutamic acid-d5 as an isotope dilution internal standard in HILIC-MS/MS or reversed‑phase LC-MS/MS methods targeting pyroglutamic acid, glutamic acid, and glutamine. The deuterated standard co‑elutes with the endogenous analyte, fully correcting for in‑source cyclization artifacts and matrix‑induced ion suppression. Published methods demonstrate linearity (r² > 0.999) over four orders of magnitude (10 pmol/mL – 50 nmol/mL) in mouse brain tissue, enabling precise quantification of glutathione pathway intermediates in neurodegenerative and metabolic disease models [2].

Method Validation and Quality Control for Bioanalytical Assays

Incorporate L-Pyroglutamic acid-d5 as a reference standard for validating LC-MS/MS assays in pharmaceutical and clinical research settings. The compound's defined isotopic purity (98 atom % D) and +5 Da mass shift provide a robust internal control for assessing recovery, matrix effects, and instrument performance . This is particularly critical for assays quantifying pyroglutamic acid as a biomarker of glutathione depletion, where small analytical biases can confound clinical interpretation [3].

Differential Proteomics and Post-Translational Modification Analysis

Utilize L-Pyroglutamic acid-d5 as an internal standard for quantifying N‑terminal pyroglutamate formation in peptides and proteins. Pyroglutamate is a common post‑translational modification that affects protein stability and function. The d5‑labeled compound allows for precise relative quantification in bottom‑up proteomics workflows, distinguishing endogenous pyroglutamate from artifactually formed modifications during sample preparation .

Application

Selection Property

Validation Focus

Chiral metabolomics and enantiomeric amino acid quantification

Isotope-coded mass shift (+5 Da) with maintained chiral resolution

Enantiomer ratio accuracy and matrix-effect correction in research matrices

Glutathione pathway metabolite quantification

Co-eluting isotope dilution internal standardization

Linearity, in-source cyclization correction, and method accuracy in tissue homogenates

Bioanalytical method validation and quality control

Defined isotopic purity and stable mass shift for instrument benchmarking

Recovery, matrix effect assessment, and assay reproducibility

Differential proteomics of N-terminal pyroglutamate modification

Labeled internal standard for bottom-up proteomics workflows

Endogenous vs. artifact pyroglutamate differentiation and relative quantitation

• [1] Mochizuki, T., et al. (2014). Analytica Chimica Acta, 811, 51–59. https://doi.org/10.1016/j.aca.2013.12.016 View Source
• [2] Inoue, K., et al. (2016). Biomedical Chromatography, 30(1), 55–61. https://doi.org/10.1002/bmc.3502 View Source
• [3] Great Plains Laboratory. Pyroglutamic Acid as a Functional Marker of Glutathione Status. https://mosaicdx.com/resource/pyroglutamic-acid-glutathione-marker/ View Source